2-amino-N-(2,5-dimethylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(2,5-dimethylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C25H23N3O2/c1-15-8-11-18(12-9-15)24(29)23-22(26)21(20-6-4-5-13-28(20)23)25(30)27-19-14-16(2)7-10-17(19)3/h4-14H,26H2,1-3H3,(H,27,30)
• InChI Key: YNPQZGLLZMLGMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(C(=C3N2C=CC=C3)C(=O)NC4=C(C=CC(=C4)C)C)N
• Molecular Formula: C25H23N3O2
• Molecular Weight: 397.5 g/mol

Description

2-amino-N-(2,5-dimethylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide, also known as DIMPI, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. It belongs to the family of indolizine derivatives, which have been studied for their diverse biological activities, including anticancer, antifungal, and antibacterial properties.

Scientific Research Applications

Photoluminescence and Optical Properties

2-Amino-N-(2,5-dimethylphenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide belongs to a class of compounds that exhibit interesting photoluminescent properties, with applications in materials science. A notable study on similar indolizine derivatives demonstrated reversible pH-dependent optical properties, including a dramatic blue shift in fluorescence emission upon protonation, highlighting their potential in developing pH-responsive materials (Outlaw et al., 2016).

Antitumor and Antimicrobial Activity

Compounds within the same family as this compound have been explored for their biological activities. Research into pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, similar in structure to the indolizine compound , has shown significant in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating potential applications in cancer therapy (Hassan et al., 2014). Additionally, novel arylazothiazole disperse dyes containing similar molecular frameworks have displayed antimicrobial activity against various pathogens and antitumor activity against EACC cell lines, suggesting a role in the development of biologically active materials (Khalifa et al., 2015).

Synthesis and Chemical Reactivity

The synthesis and reactivity of compounds with structures related to this compound have been extensively studied. For example, ethyl 2-[(2,2-dibenzoyl)ethenyl]amino-3-dimethylaminopropenoate, a compound with a somewhat similar complex structure, was prepared and used as a precursor for the synthesis of various fused heterocyclic compounds, illustrating the versatility of these molecules in synthetic organic chemistry (Soršak et al., 1998).

Luminescence Sensing

Dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks, while not directly mentioned as containing the exact compound, show the scope of research in the area of luminescence sensing. These frameworks have been found to be selectively sensitive to benzaldehyde derivatives, demonstrating the potential of structurally similar compounds in chemical sensing technologies (Shi et al., 2015).